Cas no 1512476-49-1 (6-oxaspiro4.5decane-9-sulfonyl chloride)

• Product Name: 6-oxaspiro4.5decane-9-sulfonyl chloride
• CAS No: 1512476-49-1
• MF: C₉H₁₅ClO₃S
• MW: 238.731600999832
• MDL: MFCD23792415
• CID: 5244231
• PubChem ID: 79905138
• Update Time: 2026-03-08

6-oxaspiro4.5decane-9-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Oxaspiro[4.5]decane-9-sulfonyl chloride
• 6-oxaspiro4.5decane-9-sulfonyl chloride

• MDL： MFCD23792415
• Inchi： 1S/C9H15ClO3S/c10-14(11,12)8-3-6-13-9(7-8)4-1-2-5-9/h8H,1-7H2
• InChI Key： ONRQSZDRIMKGQS-UHFFFAOYSA-N
• SMILES： C1C2(CC(S(Cl)(=O)=O)CCO2)CCC1

Additional information on 6-oxaspiro4.5decane-9-sulfonyl chloride

6-Oxaspiro[4.5]decane-9-sulfonyl Chloride (CAS 1512476-49-1): A Versatile Sulfonylation Reagent for Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 6-oxaspiro[4.5]decane-9-sulfonyl chloride (CAS 1512476-49-1) has emerged as a valuable building block for pharmaceutical intermediates and specialty chemicals. This spirocyclic sulfonyl chloride derivative combines structural uniqueness with excellent reactivity, making it particularly interesting for researchers developing novel drug candidates and functional materials.

The spirocyclic structure of 6-oxaspiro[4.5]decane-9-sulfonyl chloride provides enhanced three-dimensional character compared to flat aromatic systems, a feature increasingly sought after in medicinal chemistry to improve drug-like properties. Recent studies highlight how such spiro compounds can help address challenges in drug discovery, particularly in achieving better target selectivity and metabolic stability.

From a synthetic perspective, the sulfonyl chloride group in 6-oxaspiro[4.5]decane-9-sulfonyl chloride offers versatile transformation possibilities. It readily participates in nucleophilic substitution reactions to form sulfonamides, sulfonate esters, and other sulfur-containing derivatives. This reactivity profile aligns well with current trends in click chemistry and fragment-based drug design, where efficient coupling reactions are essential.

Analytical characterization of CAS 1512476-49-1 typically involves NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and IR spectroscopy. The spirocyclic nature of the molecule gives rise to distinctive spectral features that aid in structural verification. These analytical methods are crucial for quality control, especially when the compound is used in pharmaceutical applications where purity standards are stringent.

The thermal stability and solubility profile of 6-oxaspiro[4.5]decane-9-sulfonyl chloride make it suitable for various reaction conditions. It demonstrates good stability at room temperature when stored properly (typically under inert atmosphere and moisture-free conditions), though like most sulfonyl chlorides, it should be protected from prolonged exposure to humidity.

In material science applications, derivatives of 6-oxaspiro[4.5]decane-9-sulfonyl chloride have shown promise as components in advanced polymers and liquid crystals. The rigid spiro structure can impart desirable mechanical and optical properties to materials, an area of growing interest for organic electronics and optoelectronic devices.

From a commercial availability standpoint, CAS 1512476-49-1 is typically supplied by specialty chemical manufacturers as a high-purity solid. Current market trends indicate increasing demand for such structurally sophisticated intermediates, driven by the pharmaceutical industry's need for novel scaffolds in drug development programs.

Handling 6-oxaspiro[4.5]decane-9-sulfonyl chloride requires standard laboratory precautions for reactive compounds - use of personal protective equipment, proper ventilation, and avoidance of direct contact. While not classified as extremely hazardous, its reactivity with nucleophiles means it should be treated with appropriate care in the laboratory setting.

The synthetic utility of 6-oxaspiro[4.5]decane-9-sulfonyl chloride is further enhanced by its compatibility with various protecting group strategies. This makes it particularly valuable in multi-step synthesis, where orthogonal reactivity is often required. Recent publications have demonstrated its use in constructing complex molecular architectures through sequential functionalization.

Environmental considerations for CAS 1512476-49-1 follow general guidelines for organic sulfonyl chlorides. Proper waste disposal methods should be employed, with neutralization of residual reactivity before disposal. The compound's environmental fate and toxicity profile are areas of ongoing research as part of broader efforts toward green chemistry in fine chemical synthesis.

Looking forward, the unique structural features of 6-oxaspiro[4.5]decane-9-sulfonyl chloride position it as a compound of continuing interest in both academic and industrial research. Its applications in medicinal chemistry, materials science, and as a synthetic building block ensure its relevance in addressing current challenges in these fields.